Cas no 1046-79-3 (Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]-)
1046-79-3 structure
Product Name:Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]-
CAS No:1046-79-3
MF:C13H9N3O7S
MW:351.291461706162
CID:163306
PubChem ID:351850
Update Time:2025-04-19
Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]-
- 2,4-dinitro-1-[(4-nitrophenyl)methylsulfinyl]benzene
- NSC 523867
- Sulfoxide,2,4-dinitrophenyl p-nitrobenzyl (7CI,8CI)
- NSC-523867
- NSC523867
- DTXSID80326078
- 1046-79-3
-
- Inchi: 1S/C13H9N3O7S/c17-14(18)10-3-1-9(2-4-10)8-24(23)13-6-5-11(15(19)20)7-12(13)16(21)22/h1-7H,8H2
- InChI Key: WPWUODKDLNQVBS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(CC1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 351.01617
- Monoisotopic Mass: 351.016
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 174Ų
Experimental Properties
- Density: 1.65
- Boiling Point: 623.1°Cat760mmHg
- Flash Point: 330.7°C
- Refractive Index: 1.713
- PSA: 146.49
- LogP: 5.15430
Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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